Octadecyl 3,4-diphenylcyclohex-3-ene-1-carboxylate

• CAS No.: 62544-29-0
• Molecular Formula: C37H54O2
• Molecular Weight: 530.8 g/mol
• IUPAC Name: octadecyl 3,4-diphenylcyclohex-3-ene-1-carboxylate
• InChI: InChI=1S/C37H54O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-23-30-39-37(38)34-28-29-35(32-24-19-17-20-25-32)36(31-34)33-26-21-18-22-27-33/h17-22,24-27,34H,2-16,23,28-31H2,1H3
• InChI Key: UZLUMYZBZMSAPQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCOC(=O)C1CCC(=C(C1)C2=CC=CC=C2)C3=CC=CC=C3

Description

Octadecyl 3,4-diphenylcyclohex-3-ene-1-carboxylate: is a complex organic compound with the molecular formula C37H54O2 . It is characterized by its unique structure, which includes a cyclohexene ring substituted with phenyl groups and an octadecyl ester chain .

Preparation Methods

The synthesis of octadecyl 3,4-diphenylcyclohex-3-ene-1-carboxylate typically involves a multi-step process. The initial step often includes the formation of the cyclohexene ring with phenyl substitutions. This is followed by esterification with octadecanol under specific reaction conditions, such as the presence of a catalyst and controlled temperature . Industrial production methods may involve optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

Octadecyl 3,4-diphenylcyclohex-3-ene-1-carboxylate can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents like potassium permanganate, leading to the formation of carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the ester group can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

Octadecyl 3,4-diphenylcyclohex-3-ene-1-carboxylate has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a model compound for studying reaction mechanisms.

Biology: The compound can be utilized in biochemical assays to study enzyme interactions and metabolic pathways.

Industry: The compound is used in the formulation of specialty chemicals and materials, such as surfactants and lubricants.

Mechanism of Action

The mechanism of action of octadecyl 3,4-diphenylcyclohex-3-ene-1-carboxylate involves its interaction with molecular targets such as enzymes and receptors. Its lipophilic nature allows it to integrate into lipid bilayers, affecting membrane fluidity and permeability. This can influence various cellular processes and pathways .

Comparison with Similar Compounds

Octadecyl 3,4-diphenylcyclohex-3-ene-1-carboxylate can be compared with similar compounds such as:

Octadecyl benzoate: Similar in having an octadecyl ester chain but differs in the aromatic ring structure.

Cyclohexyl octadecanoate: Similar in having a cyclohexane ring but differs in the ester chain length and substitution pattern.

Phenyl octadecanoate: Similar in having a phenyl group but differs in the cyclohexene ring structure.

These comparisons highlight the unique structural features and reactivity of this compound, making it a valuable compound in various scientific and industrial applications.